Cas no 22314-77-8 (2H-Thiopyrano[3,2-b][1]benzothiophene, 3,4-dihydro-)

• Product Name: 2H-Thiopyrano[3,2-b][1]benzothiophene, 3,4-dihydro-
• CAS No: 22314-77-8
• MF: C₁₁H₁₀S₂
• MW: 206.327100276947
• CID: 3913623
• Update Time: 2026-04-17

2H-Thiopyrano[3,2-b][1]benzothiophene, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyrano[3,2-b][1]benzothiophene, 3,4-dihydro-

Additional information on 2H-Thiopyrano[3,2-b][1]benzothiophene, 3,4-dihydro-

Exploring the Properties and Applications of 2H-Thiopyrano[3,2-b][1]benzothiophene, 3,4-dihydro- (CAS No. 22314-77-8)

The compound 2H-Thiopyrano[3,2-b][1]benzothiophene, 3,4-dihydro- (CAS No. 22314-77-8) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This sulfur-containing fused ring system combines the thiopyran and benzothiophene moieties, creating a versatile scaffold that has become increasingly important in materials science and pharmaceutical research.

From a structural perspective, the 3,4-dihydro-2H-thiopyrano[3,2-b][1]benzothiophene framework offers remarkable stability while maintaining sufficient reactivity for further functionalization. The presence of sulfur atoms in both rings contributes to its distinctive electronic properties, making it particularly interesting for researchers investigating organic semiconductors and photovoltaic materials. Recent studies have shown that derivatives of this compound exhibit promising charge transport characteristics, aligning with the growing demand for more efficient organic electronic devices.

In the pharmaceutical realm, the benzothiophene-thiopyran hybrid structure has demonstrated potential as a privileged scaffold for drug discovery. Medicinal chemists are particularly interested in how modifications to the dihydro-thiopyrano[3,2-b]benzothiophene core can influence biological activity. Some research suggests that properly functionalized derivatives may interact with specific enzyme systems, though extensive studies are still needed to fully explore this possibility. The compound's balanced lipophilicity and molecular rigidity make it an attractive starting point for the design of novel therapeutic agents.

The synthesis of CAS 22314-77-8 typically involves elegant multi-step processes that highlight modern synthetic organic chemistry techniques. Key steps often include the construction of the benzothiophene moiety followed by annulation to form the thiopyran ring. Recent advances in catalytic methods have improved the efficiency of these transformations, addressing one of the common challenges in working with such complex heterocyclic systems. Researchers continue to explore greener synthetic routes that minimize hazardous byproducts while maintaining high yields.

Material scientists have taken particular interest in the optical properties of 2H-Thiopyrano[3,2-b][1]benzothiophene derivatives. The extended π-conjugation across the fused ring system results in interesting absorption and emission characteristics that can be fine-tuned through strategic substitution. This has led to investigations into potential applications in OLED technology, where such compounds might serve as efficient emitters or host materials. The thermal stability of these molecules further enhances their suitability for device applications.

From an analytical chemistry perspective, the characterization of 3,4-dihydro-2H-thiopyrano[3,2-b][1]benzothiophene presents both challenges and opportunities. Modern spectroscopic techniques including high-resolution mass spectrometry and multidimensional NMR have proven invaluable for structural elucidation. The compound's unique fragmentation patterns in mass spectrometry and characteristic proton environments in NMR provide distinctive fingerprints that aid in identification and purity assessment.

Environmental considerations regarding CAS 22314-77-8 have become increasingly important in recent research. While the compound itself shows moderate environmental persistence, current studies focus on developing biodegradable derivatives and evaluating their ecological impact. This aligns with the broader pharmaceutical and materials science industries' push toward more sustainable chemistry practices. Researchers are particularly interested in how structural modifications might influence both performance characteristics and environmental fate.

The future directions for 2H-Thiopyrano[3,2-b][1]benzothiophene, 3,4-dihydro- research appear promising and multifaceted. In drug discovery, the scaffold's potential as a kinase inhibitor template is being actively explored. In materials science, researchers are investigating its incorporation into covalent organic frameworks for gas storage applications. Additionally, the compound's derivatives are being evaluated as potential corrosion inhibitors, demonstrating the remarkable versatility of this molecular architecture.

For researchers working with 22314-77-8, proper handling and storage recommendations should always be followed, though the compound does not fall under stringent regulatory controls. Standard laboratory safety protocols for organic compounds apply, with particular attention to avoiding prolonged exposure and ensuring adequate ventilation during handling. As with all research chemicals, material safety data sheets should be consulted before beginning experimental work.

The commercial availability of 2H-Thiopyrano[3,2-b][1]benzothiophene, 3,4-dihydro- has improved in recent years as interest in the compound has grown. Several specialty chemical suppliers now offer the material in research quantities, with purity levels typically ranging from 95% to 98%. For applications requiring higher purity, additional purification steps may be necessary, with recrystallization being the most commonly employed method.

In conclusion, CAS No. 22314-77-8 represents an intriguing and versatile chemical entity with significant potential across multiple scientific disciplines. Its unique combination of structural features, electronic properties, and synthetic accessibility make it a valuable building block for both academic research and industrial applications. As synthetic methodologies continue to advance and our understanding of structure-property relationships deepens, the importance of this thiopyrano-benzothiophene derivative is likely to grow substantially in the coming years.